Cas no 2413649-89-3 (4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]-)
4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]-
- HBV-IN-23
-
- Inchi: 1S/C25H27N3O3S/c1-27(2)13-7-15-30-20-11-12-23-22(16-20)24(29)28(17-21-10-6-14-31-21)25(26-23)32-18-19-8-4-3-5-9-19/h3-6,8-12,14,16H,7,13,15,17-18H2,1-2H3
- InChI Key: ZBLVNGNLMSFJPS-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(OCCCN(C)C)C=C2)C(=O)N(CC2=CC=CO2)C=1SCC1=CC=CC=C1
4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-5 mg |
HBV-IN-23 |
2413649-89-3 | 5mg |
¥9850.00 | 2023-04-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-50 mg |
HBV-IN-23 |
2413649-89-3 | 50mg |
¥19420.00 | 2023-04-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-100 mg |
HBV-IN-23 |
2413649-89-3 | 100MG |
¥24625.00 | 2023-04-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-5mg |
HBV-IN-23 |
2413649-89-3 | 5mg |
¥ 9850 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-50mg |
HBV-IN-23 |
2413649-89-3 | 50mg |
¥ 19420 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T62704-100mg |
HBV-IN-23 |
2413649-89-3 | 100mg |
¥ 24625 | 2023-09-07 |
4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]-
Introduction to 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio] and Its Significance in Modern Chemical Biology
4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio] (CAS No. 2413649-89-3) represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This heterocyclic molecule, characterized by its quinazolinone core appended with various functional groups, exhibits a unique combination of chemical and biological properties that make it a promising candidate for further exploration in medicinal chemistry.
The compound's molecular structure is notable for its intricate arrangement of substituents. The presence of a 6-[3-(dimethylamino)propoxy] side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding and interact with acidic residues in biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. Additionally, the 3-(2-furanylmethyl) group adds a methylfuran moiety, which can enhance solubility and metabolic stability while potentially influencing binding affinity through hydrophobic interactions.
The 2-[(phenylmethyl)thio] moiety further diversifies the compound's chemical profile, introducing a phenyl ring linked to a sulfur atom. Sulfur-containing groups are well-known for their ability to modulate enzyme activity and are frequently incorporated into drug candidates due to their favorable interactions with biological targets. In this context, the phenylmethyl (benzyl) group may contribute to the compound's binding affinity by forming π-stacking interactions or participating in hydrophobic pockets within protein targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio] may interact with biological targets through multiple mechanisms, including hydrogen bonding, hydrophobic interactions, and electrostatic forces. These interactions are critical for understanding its potential pharmacological effects and for guiding further optimization efforts.
In the realm of drug discovery, quinazolinone derivatives have been extensively studied due to their broad spectrum of biological activities. These activities include anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific combination of substituents in 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio] positions it as a versatile scaffold for developing novel therapeutic agents. For instance, the dimethylamino group may enhance cell membrane permeability, facilitating cellular uptake and improving bioavailability.
The 6-[3-(dimethylamino)propoxy] group not only contributes to basicity but also extends the molecular structure, potentially influencing how the compound interacts with biological targets. This extension can create steric hindrance or additional binding sites depending on the target protein's topology. Such structural flexibility is highly valued in medicinal chemistry, as it allows for fine-tuning of pharmacokinetic properties while maintaining or enhancing biological activity.
Another noteworthy feature of this compound is the presence of the 2-furanylmethyl group. Furanyl moieties are known to exhibit various biological activities, including antioxidant and anti-inflammatory effects. The furan ring can participate in π-stacking interactions with aromatic residues in protein targets, which may enhance binding affinity. Additionally, furans have been shown to undergo bioconversion into reactive intermediates that can covalently modify biological targets, leading to prolonged drug action.
The phenylmethyl (benzyl) thioether group at the 2-position adds another layer of complexity to the molecule's interactions with biological targets. Thioethers have been reported to exhibit inhibitory effects on several enzymes involved in disease pathways. The sulfur atom can form strong bonds with metal ions or participate in polar interactions with oxygen- or nitrogen-containing residues in proteins. This dual functionality makes thioether-containing compounds attractive candidates for drug development.
Recent research has highlighted the importance of structure-activity relationships (SARs) in quinazolinone derivatives. By systematically modifying substituents such as those present in 4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio], researchers can identify key structural features that contribute to biological activity. These insights are crucial for designing next-generation compounds with improved efficacy and reduced side effects.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce complex functional groups efficiently. The synthesis pathway also emphasizes minimizing hazardous byproducts and maximizing sustainability, aligning with modern green chemistry principles.
In conclusion,4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio] represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting various disease pathways. Continued investigation into its biological activities and structure-activity relationships will further elucidate its therapeutic potential and guide future drug development efforts.
2413649-89-3 (4(3H)-Quinazolinone, 6-[3-(dimethylamino)propoxy]-3-(2-furanylmethyl)-2-[(phenylmethyl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)